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Compound of Interest

Compound Name: Hex-4-yn-1-ol

Cat. No.: B1596172 Get Quote

CAS Number: 928-93-8

This technical guide provides an in-depth overview of Hex-4-yn-1-ol, a molecule of significant

interest in chemical synthesis and cancer research. This document is intended for researchers,

scientists, and drug development professionals, offering a compilation of its chemical and

physical properties, a detailed synthesis protocol, and insights into its biological activities and

relevant experimental procedures.

Chemical and Physical Properties
Hex-4-yn-1-ol is a linear C6 alcohol containing a carbon-carbon triple bond at the 4-position.

Its bifunctional nature, possessing both a hydroxyl group and an alkyne, makes it a versatile

building block in organic synthesis.[1] A summary of its key quantitative data is presented in the

table below.
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Property Value Source

CAS Number 928-93-8 [2][3]

Molecular Formula C₆H₁₀O [3]

Molecular Weight 98.14 g/mol [3]

Boiling Point 92-93 °C at 10 mmHg [2]

Physical Form
Pale-yellow to Yellow-brown

Sticky Oil to Semi-Solid
[4]

IUPAC Name hex-4-yn-1-ol [3]

SMILES CC#CCCCO [3]

InChIKey
VNUUMNNQQSAYCU-

UHFFFAOYSA-N
[3]

Synthesis Protocol
A reliable method for the preparation of Hex-4-yn-1-ol is documented in Organic Syntheses, a

reputable source for detailed and verified experimental procedures in organic chemistry. The

following protocol is adapted from this source.

Reaction Scheme:

Materials:

Propyne (condensed)

Ethylmagnesium bromide (solution in THF)

Ethylene oxide

Tetrahydrofuran (THF), anhydrous

Sulfuric acid, 10% aqueous solution

Sodium bicarbonate, saturated aqueous solution
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Brine (saturated aqueous sodium chloride)

Magnesium sulfate, anhydrous

Dichloromethane

Procedure:

A solution of ethylmagnesium bromide in anhydrous THF is prepared in a flame-dried, three-

necked flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser

under an inert atmosphere (e.g., argon or nitrogen).

Propyne is bubbled through the cooled Grignard solution to form propynylmagnesium

bromide.

A solution of ethylene oxide in anhydrous THF is added dropwise to the stirred solution of

propynylmagnesium bromide at a controlled temperature (typically 0-5 °C).

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for several hours to ensure the reaction goes to completion.

The reaction is then carefully quenched by the slow addition of a 10% aqueous sulfuric acid

solution with external cooling.

The aqueous layer is separated and extracted with dichloromethane.

The combined organic layers are washed successively with saturated aqueous sodium

bicarbonate solution and brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure.

The crude product is purified by fractional distillation under reduced pressure to yield pure

Hex-4-yn-1-ol (boiling point 92-93 °C at 10 mmHg).[2]

Biological Activity and Applications in Drug
Development
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Hex-4-yn-1-ol has garnered attention for its potential as an anticancer agent. Studies have

indicated that it can induce apoptosis (programmed cell death) in various cancer cell lines.[5]

Furthermore, it has been identified as an inhibitor of protein kinases, enzymes that play a

crucial role in cell signaling pathways that regulate cell growth and proliferation.[5] This dual

mechanism of action makes Hex-4-yn-1-ol a promising lead compound for the development of

novel cancer therapeutics.

Experimental Protocol: MTT Assay for Cytotoxicity
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard

colorimetric assay for assessing cell viability and is commonly used to determine the cytotoxic

effects of potential anticancer compounds.

Materials:

Cancer cell line of interest (e.g., HeLa, MCF-7)

Complete cell culture medium (e.g., DMEM with 10% FBS)

Hex-4-yn-1-ol stock solution (dissolved in a suitable solvent like DMSO)

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

96-well microtiter plates

Multi-channel pipette

Microplate reader

Procedure:

Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density (e.g.,

5,000-10,000 cells/well) in 100 µL of complete culture medium and incubate for 24 hours to

allow for cell attachment.
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Compound Treatment: Prepare serial dilutions of Hex-4-yn-1-ol in the culture medium.

Remove the old medium from the wells and add 100 µL of the medium containing different

concentrations of the compound. Include a vehicle control (medium with the solvent used to

dissolve the compound) and a blank (medium only).

Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a

humidified incubator with 5% CO₂.

MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and

incubate for another 3-4 hours. During this time, viable cells will reduce the yellow MTT to

purple formazan crystals.

Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to

each well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm

using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration of Hex-4-yn-
1-ol compared to the vehicle control. The IC₅₀ value (the concentration of the compound that

inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

Signaling Pathway and Workflow Visualization
The anticancer activity of Hex-4-yn-1-ol is attributed to its ability to induce apoptosis and inhibit

protein kinases. The following diagrams illustrate a plausible experimental workflow for

investigating its anticancer properties and a simplified representation of the intrinsic apoptosis

pathway it may trigger.
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Experimental workflow for the evaluation of Hex-4-yn-1-ol's anticancer properties.
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Simplified intrinsic apoptosis pathway potentially activated by Hex-4-yn-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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